![molecular formula C10H10N2O2S B6593981 3-Cyano-6-isopropyl-2-mercaptoisonicotinic acid CAS No. 885523-98-8](/img/structure/B6593981.png)
3-Cyano-6-isopropyl-2-mercaptoisonicotinic acid
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Overview
Description
3-Cyano-6-isopropyl-2-mercaptoisonicotinic acid is a chemical compound with the molecular formula C10H10N2O2S and a molecular weight of 222.26 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound contains a total of 25 bonds. These include 15 non-H bonds, 5 multiple bonds, 2 rotatable bonds, 4 double bonds, 1 triple bond, 1 six-membered ring, 1 aliphatic carboxylic acid, and 1 nitrile .Physical And Chemical Properties Analysis
The predicted melting point of this compound is 184.99° C. Its boiling point is approximately 296.5° C at 760 mmHg. The compound has a predicted density of 1.4 g/cm3 and a refractive index of n20D 1.62 .Scientific Research Applications
Chemical Properties and Reactivity
The study of cyano and mercapto substituents provides insight into the chemical reactivity and properties of compounds like 3-Cyano-6-isopropyl-2-mercaptoisonicotinic acid. The cyano group's effect on enol and enethiol acidity and basicity highlights its influence on the stabilization of deprotonated species, as seen in compounds with similar structures (Luna et al., 2007). This stabilization is crucial for understanding the compound's behavior in various chemical reactions and its potential applications in synthesis and catalysis.
Synthesis of Novel Compounds
Research on the synthesis of novel compounds using mercapto and cyano groups, as found in this compound, has led to the development of new chemical entities. For instance, the creation of novel 5-amino(1,3)thiazolo(3,2-b)(1,2,4)triazoles from reactions involving mercapto-3-phenyl-1,2,4-triazole with various cyano compounds demonstrates the versatility of these functional groups in synthesizing heterocyclic compounds with potential biological activities (El-Sherief et al., 2011).
Anticancer Activity
The incorporation of mercapto and cyano functionalities in the structure of compounds like this compound has been explored in the context of anticancer research. The synthesis of S-glycosyl and S-alkyl derivatives of triazinone compounds and their evaluation as anticancer agents illustrate the potential therapeutic applications of such chemically modified entities (Saad & Moustafa, 2011).
Biomarker Applications
The study of urinary metabolites related to exposure to toxicants such as acrylonitrile and acrolein, which generate cyanoethyl mercapturic acid and 3-hydroxypropyl mercapturic acid respectively, underscores the importance of mercapto and cyano groups in developing biomarkers for environmental and occupational health monitoring (Chen et al., 2019).
Safety and Hazards
properties
IUPAC Name |
3-cyano-6-propan-2-yl-2-sulfanylidene-1H-pyridine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S/c1-5(2)8-3-6(10(13)14)7(4-11)9(15)12-8/h3,5H,1-2H3,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAYFKGZXZLDWJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(C(=S)N1)C#N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301149575 |
Source
|
Record name | 3-Cyano-1,2-dihydro-6-(1-methylethyl)-2-thioxo-4-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301149575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885523-98-8 |
Source
|
Record name | 3-Cyano-1,2-dihydro-6-(1-methylethyl)-2-thioxo-4-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885523-98-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Cyano-1,2-dihydro-6-(1-methylethyl)-2-thioxo-4-pyridinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301149575 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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